Cas no 66438-89-9 (cyclobutane,2-ethynyl-1,1,3,3-tetramethyl)

• Product Name: cyclobutane,2-ethynyl-1,1,3,3-tetramethyl
• CAS No: 66438-89-9
• MF: C₁₀H₁₆
• MW: 136.234043121338
• CID: 863358
• PubChem ID: 144183
• Update Time: 2025-04-19

cyclobutane,2-ethynyl-1,1,3,3-tetramethyl Chemical and Physical Properties

Names and Identifiers

• cyclobutane,2-ethynyl-1,1,3,3-tetramethyl
• Cyclobutane, 2-ethynyl-1,1,3,3-tetramethyl-
• 2-ethynyl-1,1,3,3-tetramethylcyclobutane
• Cyclobutane, 2-ethynyl-1,1,3,3-tetramethyl- (9CI)
• Cyclobutane,2-ethynyl-1,1,3,3-tetramethyl-(9ci)
• 66438-89-9
• DTXSID70216656

• Inchi： 1S/C10H16/c1-6-8-9(2,3)7-10(8,4)5/h1,8H,7H2,2-5H3
• InChI Key： UUBMLPCTFIRVEX-UHFFFAOYSA-N
• SMILES： C1(C)(C)CC(C)(C)C1C#C

Computed Properties

• Exact Mass: 136.12528
• Monoisotopic Mass: 136.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.3

Experimental Properties

• Density: 0.84
• Boiling Point: 133.5°C at 760 mmHg
• Flash Point: 23.7°C
• Refractive Index: 1.458
• PSA: 0